5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 5-methyl-2-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H15NO3/c1-10-6-7-13(14(8-10)16(19)20)11-4-3-5-12(9-11)15(18)17-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: IDDAXXFINIFBSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)NC)C(=O)O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID10690638
• Molecular Weight: 269.29 g/mol
• CAS RN: 1261977-16-5

Description

5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (5-MBCA) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 79-81 °C and a boiling point of 177-179 °C. 5-MBCA is a versatile compound due to its unique chemical structure, which is composed of both aromatic and aliphatic components. It is commonly used as a reagent in organic synthesis and as a catalyst in various chemical reactions. 5-MBCA is also used in a variety of biochemical and physiological experiments due to its ability to interact with biological molecules.

Scientific Research Applications

5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a catalyst in various chemical reactions. It is also used in a variety of biochemical and physiological experiments due to its ability to interact with biological molecules. 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents. It is also used in the synthesis of dyes, pigments, and other organic compounds.

Mechanism of Action

The mechanism of action of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is known that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can interact with biological molecules, such as proteins and enzymes, and can affect the activity of these molecules. It is believed that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% binds to proteins and enzymes, thereby inhibiting their activity. It is also believed that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can act as a competitive inhibitor of enzymes, thereby decreasing the rate of enzyme-catalyzed reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% are not yet fully understood. However, it is known that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can interact with biological molecules, such as proteins and enzymes, and can affect the activity of these molecules. It is believed that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can act as a competitive inhibitor of enzymes, thereby decreasing the rate of enzyme-catalyzed reactions. It is also believed that 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can interact with cellular receptors, thereby modulating cellular signaling pathways.

Advantages and Limitations for Lab Experiments

The use of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments has several advantages. Firstly, it is a versatile compound due to its unique chemical structure, which is composed of both aromatic and aliphatic components. Secondly, it is a relatively inexpensive compound and is readily available. Thirdly, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to the use of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments. Firstly, it is a relatively toxic compound and should be handled with caution. Secondly, it can interact with other compounds, which can lead to unexpected results. Thirdly, it can be difficult to accurately measure the concentration of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in a solution.

Future Directions

The future of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in scientific research is promising. Further research is needed to fully understand the biochemical and physiological effects of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, as well as its mechanism of action. Additionally, further research is needed to develop more efficient and cost-effective methods of synthesis. Furthermore, research is needed to develop new applications for 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in scientific research, such as in the synthesis of pharmaceuticals, dyes, pigments, and other organic compounds. Finally, research is needed to develop more accurate methods of measuring the concentration of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in a solution.

Synthesis Methods

The synthesis of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can be achieved through a variety of methods. One method is the reaction of benzyl acetate with N-methyl-2-aminobenzoic acid in an aqueous medium. This reaction results in the formation of 5-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% as the major product. Other methods of synthesis include the reaction of benzyl chloride with N-methyl-2-aminobenzoic acid, the reaction of benzyl bromide with N-methyl-2-aminobenzoic acid, and the reaction of benzaldehyde with N-methyl-2-aminobenzoic acid.